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Compound of Interest

Compound Name: Finafloxacin

Cat. No.: B1662518 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals working with finafloxacin. It addresses common questions and troubleshooting

scenarios related to interpreting Minimum Inhibitory Concentration (MIC) results, particularly for

antibiotic-resistant bacterial strains.

Frequently Asked Questions (FAQs)
???+ question "What is finafloxacin and what is its mechanism of action?"

???+ question "Why is pH a critical factor when determining finafloxacin MICs?"

???+ question "What are the established clinical breakpoints for finafloxacin?"

???+ question "What are the known mechanisms of resistance to finafloxacin?"

???+ question "How does finafloxacin's activity compare to other fluoroquinolones against

resistant strains?"

Troubleshooting Guide
???+ question "Q: My finafloxacin MICs for a resistant strain are higher than expected. What

are the possible reasons?"

???+ question "Q: I see a significant difference in MIC values between pH 7.2 and pH 5.8. Is

this normal?"
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???+ question "Q: My MIC results are inconsistent across experiments. What should I check?"

???+ question "Q: A strain is resistant to ciprofloxacin. Will it also be resistant to finafloxacin?"

Data on Resistant Strains
The following tables summarize finafloxacin MIC data against various resistant isolates at

both neutral and acidic pH.

Table 1: Finafloxacin MIC Data for Methicillin-Resistant S. aureus (MRSA)

pH MIC50 (µg/mL) MIC90 (µg/mL) MIC Range (µg/mL)

7.2 0.5 2 0.03 - >32

5.8 0.125 0.5 0.008 - 8

Data compiled from studies on clinical MRSA isolates.[1][2]

Table 2: Finafloxacin MIC Data for Ciprofloxacin-Resistant Staphylococci

pH MIC50 (µg/mL) MIC90 (µg/mL) MIC Range (µg/mL)

7.2 2 8 0.06 - >32

5.8 0.25 1 0.015 - 16

Data compiled from studies on clinical ciprofloxacin-resistant S. aureus and S. epidermidis

isolates.[2]

Key Experimental Protocols & Visualizations
Overview of Fluoroquinolone Resistance Mechanisms
Understanding the potential resistance pathways is key to interpreting MIC results.

Finafloxacin must overcome these defenses to be effective.
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Caption: Key mechanisms of bacterial resistance to fluoroquinolones.

Protocol: pH-Adjusted Broth Microdilution MIC Testing
This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M07-A8

methodology, with modifications to account for pH.[3][4]

1. Media Preparation:

Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB) as per the manufacturer's

instructions.

Divide the broth into two sterile containers.

Adjust the pH of one container to 7.2-7.4 using sterile NaOH or HCl.

Adjust the pH of the second container to 5.8 ± 0.1 using sterile HCl.

Sterile-filter both media preparations to ensure sterility after pH adjustment.

2. Antibiotic Preparation:
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Prepare a stock solution of finafloxacin in a suitable solvent (e.g., DMSO, followed by

dilution in water).

Perform two-fold serial dilutions in the appropriate pH-adjusted CAMHB to achieve the

desired final concentrations in the microtiter plate.

3. Inoculum Preparation:

Select 3-5 well-isolated colonies from an overnight agar plate.

Suspend the colonies in saline to match the turbidity of a 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL).

Dilute this suspension in the pH-adjusted CAMHB to achieve a final inoculum concentration

of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

4. Plate Inoculation:

Dispense 50 µL of the appropriate antibiotic dilution into each well of a 96-well microtiter

plate.

Add 50 µL of the standardized bacterial inoculum to each well.

Include a growth control well (no antibiotic) and a sterility control well (no bacteria) for each

pH condition.

5. Incubation:

Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

6. Reading Results:

The MIC is defined as the lowest concentration of finafloxacin that completely inhibits

visible bacterial growth. Read the plates using a reading mirror or an automated plate reader.

Compare the results obtained at pH 5.8 and pH 7.2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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